5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde

• Molecular Formula: C18H15BrClNO2
• Molecular Weight: 392.7 g/mol
• IUPAC Name: 5-bromo-1-[3-(2-chlorophenoxy)propyl]indole-3-carbaldehyde
• InChI: InChI=1S/C18H15BrClNO2/c19-14-6-7-17-15(10-14)13(12-22)11-21(17)8-3-9-23-18-5-2-1-4-16(18)20/h1-2,4-7,10-12H,3,8-9H2
• InChI Key: AILAINQKYBFIKG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)OCCCN2C=C(C3=C2C=CC(=C3)Br)C=O)Cl

Description

5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde, also known as BRCPIC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of indole, which is a naturally occurring chemical found in many plants and animals. In

Scientific Research Applications

5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to have anti-tumor effects in vitro and in vivo, making it a potential candidate for cancer therapy. In drug discovery, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been used as a starting point for the development of new compounds with improved pharmacological properties.

Mechanism of Action

The mechanism of action of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In cancer cells, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. In neurons, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to induce apoptosis and inhibit cell proliferation. In neurons, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to protect against oxidative stress and inflammation. In addition, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. In addition, 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has been shown to have low toxicity in animal studies, making it a relatively safe compound to work with. However, one limitation of using 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde. One area of interest is the development of new derivatives of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde with improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde in various diseases, including cancer, neurodegenerative diseases, and inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde and its effects on different signaling pathways in cells. Overall, the study of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde has the potential to lead to the development of new treatments for a variety of diseases and to advance our understanding of the underlying mechanisms of these diseases.

Synthesis Methods

The synthesis of 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde involves several steps, including the reaction of 2-chlorophenol with 3-chloropropylamine to form 3-(2-chlorophenoxy)propylamine. This intermediate is then reacted with indole-3-carboxaldehyde in the presence of a brominating agent to form 5-bromo-1-[3-(2-chlorophenoxy)propyl]-1H-indole-3-carbaldehyde. The yield of this reaction is typically around 50%, and the purity of the final product can be improved through various purification methods.